Cas no 145657-28-9 (2-(5,5-dimethyl-3-oxocyclohex-1-en-1-yl)aminobenzonitrile)

2-(5,5-dimethyl-3-oxocyclohex-1-en-1-yl)aminobenzonitrile structure
145657-28-9 structure
Product Name:2-(5,5-dimethyl-3-oxocyclohex-1-en-1-yl)aminobenzonitrile
CAS No:145657-28-9
MF:C15H16N2O
MW:240.300343513489
MDL:MFCD00170560
CID:171457
PubChem ID:785088
Update Time:2025-09-21

2-(5,5-dimethyl-3-oxocyclohex-1-en-1-yl)aminobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,2-[(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)amino]-
    • 2-[(5,5-dimethyl-3-oxocyclohexen-1-yl)amino]benzonitrile
    • 2-(5,5-dimethyl-3-oxocyclohex-1-en-1-yl)aminobenzonitrile
    • 145657-28-9
    • 2-((5,5-DIMETHYL-3-OXOCYCLOHEX-1-ENYL)AMINO)BENZENECARBONITRILE
    • 2-((5,5-Dimethyl-3-oxo-1-cyclohexen-1-yl)amino)benzonitrile
    • CB06991
    • 2-[(5,5-dimethyl-3-oxocyclohex-1-en-1-yl)amino]benzonitrile
    • EN300-302501
    • 3-(2-Cyanoanilino)-5,5-dimethyl-2-cyclohexen-1-one
    • CHEMBL3301763
    • DTXSID40163128
    • Benzonitrile, 2-((5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)amino)-
    • MS-6462
    • SMSF0003538
    • NCGC00245552-01
    • AKOS005445070
    • 2-[(5,5-DIMETHYL-3-OXO-1-CYCLOHEXENYL)AMINO]BENZONITRILE
    • CBMicro_004989
    • MFCD00170560
    • MDL: MFCD00170560
    • Inchi: 1S/C15H16N2O/c1-15(2)8-12(7-13(18)9-15)17-14-6-4-3-5-11(14)10-16/h3-7,17H,8-9H2,1-2H3
    • InChI Key: IXPVVOPDXTXQOP-UHFFFAOYSA-N
    • SMILES: O=C1C=C(CC(C)(C)C1)NC1C=CC=CC=1C#N

Computed Properties

  • Exact Mass: 240.12638
  • Monoisotopic Mass: 240.126263
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.9
  • XLogP3: 3.3

Experimental Properties

  • Density: 1.14
  • Boiling Point: 397.3°Cat760mmHg
  • Flash Point: 194.1°C
  • Refractive Index: 1.576
  • PSA: 52.89

2-(5,5-dimethyl-3-oxocyclohex-1-en-1-yl)aminobenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB160520-1 g
2-((5,5-Dimethyl-3-oxocyclohex-1-enyl)amino)benzenecarbonitrile
145657-28-9
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€211.30 2023-05-08
abcr
AB160520-5 g
2-((5,5-Dimethyl-3-oxocyclohex-1-enyl)amino)benzenecarbonitrile
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abcr
AB160520-10 g
2-((5,5-Dimethyl-3-oxocyclohex-1-enyl)amino)benzenecarbonitrile
145657-28-9
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€482.50 2023-05-08
Enamine
EN300-302501-0.05g
2-[(5,5-dimethyl-3-oxocyclohex-1-en-1-yl)amino]benzonitrile
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Enamine
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Enamine
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2-[(5,5-dimethyl-3-oxocyclohex-1-en-1-yl)amino]benzonitrile
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Enamine
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2-[(5,5-dimethyl-3-oxocyclohex-1-en-1-yl)amino]benzonitrile
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Enamine
EN300-302501-1.0g
2-[(5,5-dimethyl-3-oxocyclohex-1-en-1-yl)amino]benzonitrile
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Enamine
EN300-302501-2.5g
2-[(5,5-dimethyl-3-oxocyclohex-1-en-1-yl)amino]benzonitrile
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